Cas no 1695938-91-0 (2-(5-amino-2-chloropyrimidin-4-yl)oxyethan-1-ol)

• Product Name: 2-(5-amino-2-chloropyrimidin-4-yl)oxyethan-1-ol
• CAS No: 1695938-91-0
• MF: C₆H₈ClN₃O₂
• MW: 189.599619865417
• CID: 5699773
• PubChem ID: 108136953
• Update Time: 2023-11-24

2-(5-amino-2-chloropyrimidin-4-yl)oxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1695938-91-0
• EN300-1294545
• 2-[(5-Amino-2-chloropyrimidin-4-yl)oxy]ethan-1-ol
• 2-(5-amino-2-chloropyrimidin-4-yl)oxyethan-1-ol

• Inchi： 1S/C6H8ClN3O2/c7-6-9-3-4(8)5(10-6)12-2-1-11/h3,11H,1-2,8H2
• InChI Key： QIDZMSHOSLLLMQ-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=N1)OCCO)N

Computed Properties

• Exact Mass: 189.0305042g/mol
• Monoisotopic Mass: 189.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 81.3Ų